(5-Fluoro-2-nitro-phenyl)(1-methyl-1H-pyrazol-3-yl)amine

• Molecular Formula: C10H9FN4O2
• Molecular Weight: 236.20 g/mol
• IUPAC Name: N-(5-fluoro-2-nitrophenyl)-1-methylpyrazol-3-amine
• InChI: InChI=1S/C10H9FN4O2/c1-14-5-4-10(13-14)12-8-6-7(11)2-3-9(8)15(16)17/h2-6H,1H3,(H,12,13)
• InChI Key: AKCCIPCPEVWZEO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)NC2=C(C=CC(=C2)F)[N+](=O)[O-]

Description

(5-Fluoro-2-nitro-phenyl)(1-methyl-1H-pyrazol-3-yl)amine is a useful research compound. Its molecular formula is C10H9FN4O2 and its molecular weight is 236.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Potassium tert-butoxide (898 mg, 8.0 mmol) was added to a stirred solution of 1-methyl-1H-pyrazol-3-ylamine (0.35 mL 4.00 mmol) in anhydrous THF (5 mL) under a nitrogen atmosphere at 0° C. After 15 min 2,4-difluoro-1-nitrobenzene (0.44 mL, 4.0 mmol) in anhydrous THF (5 mL) was added and stirring at 0° C. continued for 1 h. The reaction mixture was poured into a solution of NH4Cl (50 mL). The aqueous phase was extracted with EtOAc (×2) and the combined organic fractions washed with brine, dried (Na2SO4) and concentrated in vacuo. The resulting residue was purified by column chromatography (Si—PCC, gradient 0-100% EtOAc in cyclohexane) to afford the title compound as a dark red solid (386 mg, 41%). LCMS (Method C): RT 3.29 min [M+H]+ 237.08